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Compound of Interest

Compound Name: 1-Azidooctane

Cat. No.: B1266841 Get Quote

Essential Safety and Handling Guide for 1-
Azidooctane
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 1-Azidooctane. Adherence to these procedures is essential for ensuring laboratory

safety and mitigating potential hazards.

Chemical and Physical Properties
1-Azidooctane is an organic azide that requires careful handling due to its potential hazards. A

summary of its key properties is provided below.
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Property Value Reference

Molecular Formula C8H17N3 [1][2][3]

Molecular Weight 155.24 g/mol [1][2][3]

CAS Number 7438-05-3 [1][2][3]

Appearance
Not specified, handle as

potentially hazardous

Density 840.00 kg/m ³ at 293.00 K [1]

Octanol/Water Partition

Coefficient (logPoct/wat)
3.657 [1]

Personal Protective Equipment (PPE)
Due to the hazardous nature of organic azides, a comprehensive suite of personal protective

equipment must be worn at all times. This includes, but is not limited to, the following:
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PPE Category Specific Requirements Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[4]

Discard immediately if contact

with 1-Azidooctane occurs.

To prevent skin absorption of

the toxic compound.

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles.[5] A face shield is

required when mixing or

handling larger quantities.[4]

To protect against splashes

and potential explosions.

Body Protection

A flame-resistant lab coat.[6]

Consider a chemical-resistant

apron for mixing and transfers.

To protect skin from spills and

provide a barrier against fire.

Footwear

Closed-toe, chemical-resistant

shoes or boots. Pant legs

should be worn outside of

boots.[5]

To protect feet from spills.

Respiratory Protection

Work in a certified chemical

fume hood.[7][8] If there is a

risk of inhalation, a respirator

with an appropriate cartridge

for organic vapors should be

used.[5]

To prevent inhalation of toxic

vapors.

Operational Plan: Handling Protocol
All manipulations of 1-Azidooctane must be conducted in a well-ventilated chemical fume

hood.[7][8]

Step-by-Step Handling Procedure:

Preparation:

Ensure the fume hood is clean and uncluttered.
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Assemble all necessary equipment and reagents before handling 1-Azidooctane.

Have appropriate quenching and spill cleanup materials readily available.

Dispensing:

Use compatible, non-sparking tools and equipment.[9]

Avoid friction, grinding, or any action that could lead to shock.[10]

Keep the container tightly closed when not in use.[9]

Reaction Setup:

If heating is required, use a controlled heating source such as an oil bath. Avoid open

flames.[9]

Ensure the reaction is properly vented within the fume hood.

Post-Reaction:

Quench any excess 1-Azidooctane in the reaction mixture before workup (see Section 4).

Clean all equipment thoroughly after use.

Disposal Plan: Quenching and Waste Disposal
Unused or residual 1-Azidooctane must be quenched before disposal. Do not dispose of

active azides down the drain or in regular waste.

Quenching Protocol for Residual 1-Azidooctane:

This procedure should be performed in a chemical fume hood.

Dilution: In a three-necked flask equipped with a stirrer and an addition funnel, dilute the

azide-containing solution with water to a concentration not exceeding 5%.[7][8][10]

Addition of Sodium Nitrite: With stirring, add a 20% aqueous solution of sodium nitrite. Use

1.5 g of sodium nitrite for every gram of sodium azide.[7][10]
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Acidification: Slowly add a 20% aqueous solution of sulfuric acid dropwise from the addition

funnel until the reaction mixture is acidic (test with pH paper).[7] Gas evolution (nitrogen and

nitric oxide) will occur.

Completion Test: Once gas evolution ceases, test for the presence of excess nitrite using

starch-iodide paper. A blue color indicates that the quenching is complete.[7][8]

Final Disposal: The quenched, neutralized solution, if free of other hazardous materials, can

be disposed of as aqueous waste according to institutional guidelines.[7]

Waste Disposal:

All solid waste contaminated with 1-Azidooctane (e.g., gloves, paper towels) should be

collected in a designated, labeled hazardous waste container.

Quenched liquid waste should be collected in a separate, labeled hazardous waste

container.

Never mix azide-containing waste with acidic waste, as this can generate highly toxic and

explosive hydrazoic acid.

Avoid using halogenated solvents like dichloromethane or chloroform with azides, as they

can form explosive compounds.[10]

Experimental Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1266841?utm_src=pdf-custom-synthesis
https://www.chemeo.com/cid/26-057-0/Octane-1-azido
https://www.chemeo.com/cid/26-057-0/Octane-1-azido
https://pubchem.ncbi.nlm.nih.gov/compound/1-Azidooctane
https://webbook.nist.gov/cgi/inchi?ID=C7438053&Mask=200
https://www.myhometurf.com.au/lawn-tips/safety-comes-first-when-using-lawn-chemicals/
https://osha.oregon.gov/OSHAPubs/1018.pdf
https://datasheets.scbt.com/sc-206131.pdf
https://www.reddit.com/r/Chempros/comments/lw7b2l/how_to_quench_azide/
https://thornseshold.cup.uni-muenchen.de/site/assets/files/1054/quenching_azide.pdf
https://www.sigmaaldrich.com/US/en/sds/mm/8.04786
https://chem.libretexts.org/Ancillary_Materials/Demos_Techniques_and_Experiments/Chemical_Safety/Reagent_Specific_Hazards/Sodium_Azide
https://www.benchchem.com/product/b1266841#personal-protective-equipment-for-handling-1-azidooctane
https://www.benchchem.com/product/b1266841#personal-protective-equipment-for-handling-1-azidooctane
https://www.benchchem.com/product/b1266841#personal-protective-equipment-for-handling-1-azidooctane
https://www.benchchem.com/product/b1266841#personal-protective-equipment-for-handling-1-azidooctane
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1266841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

